Methyl 4-biphenylcarboxylate
Methyl 4-biphenylcarboxylate
Brand Name:
Vulcanchem
CAS No.:
720-75-2
VCID:
VC21541121
InChI:
InChI=1S/C14H12O2/c1-16-14(15)13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-10H,1H3
SMILES:
COC(=O)C1=CC=C(C=C1)C2=CC=CC=C2
Molecular Formula:
C14H12O2
Molecular Weight:
212.24 g/mol
Methyl 4-biphenylcarboxylate
CAS No.: 720-75-2
VCID: VC21541121
Molecular Formula: C14H12O2
Molecular Weight: 212.24 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 720-75-2 |
|---|---|
| Product Name | Methyl 4-biphenylcarboxylate |
| Molecular Formula | C14H12O2 |
| Molecular Weight | 212.24 g/mol |
| IUPAC Name | methyl 4-phenylbenzoate |
| Standard InChI | InChI=1S/C14H12O2/c1-16-14(15)13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-10H,1H3 |
| Standard InChIKey | GATUGNVDXMYTJX-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)C2=CC=CC=C2 |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)C2=CC=CC=C2 |
| Reference | Meesters et al. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana. Nature Chemical Biology, doi: 10.1038/nchembio.1591, published online 3 August 2014 http://www.nature.com/naturechemicalbiology |
| PubChem Compound | 69757 |
| Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume